Cas no 71450-93-6 (Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate)

• Product Name: Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate
• CAS No: 71450-93-6
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• MDL: MFCD02261354
• CID: 870954
• PubChem ID: 24727522
• Update Time: 2025-06-09

Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,3-dichlorophenyl)-4-oxobutanoate
• ETHYL 4-(2,3-DICHLOROPHENYL)-4-OXOBUTYRATE
• ETHYL4-(2,3-DICHLOROPHENYL)-4-OXOBUTYRATE
• AKOS010910561
• 71450-93-6
• DTXSID70645740
• Y13632
• MFCD02261354
• Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate

• MDL： MFCD02261354
• Inchi： 1S/C12H12Cl2O3/c1-2-17-11(16)7-6-10(15)8-4-3-5-9(13)12(8)14/h3-5H,2,6-7H2,1H3
• InChI Key： BCBHDQZVFWUZRW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 274.01600
• Monoisotopic Mass: 274.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 373.9°C at 760 mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.531
• PSA: 43.37000
• LogP: 3.51940

Additional information on Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate

Ethyl 4-(2,3-Dichlorophenyl)-4-Oxobutyrate: A Comprehensive Overview

Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate, also known by its CAS number 71450-93-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique chemical properties and potential applications in drug development and material science. The molecule consists of a dichlorophenyl group attached to a butyrate ester, which contributes to its distinctive reactivity and biological activity.

The structure of Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate is characterized by a four-carbon chain with a ketone group at the fourth position and an ethoxy group at the ester position. The presence of the dichlorophenyl group introduces electronic effects that enhance the compound's stability and reactivity under various conditions. Recent studies have highlighted the importance of this compound in synthesizing bioactive molecules, particularly in the development of anti-inflammatory and antitumor agents.

One of the most notable applications of Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate is its role as an intermediate in the synthesis of complex organic molecules. Researchers have utilized this compound to construct heterocyclic frameworks, which are essential components in many pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate can be employed to synthesize quinazoline derivatives with potent anticancer activity.

In addition to its synthetic applications, Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate has been investigated for its potential as a precursor in the development of agrochemicals. Its ability to undergo various nucleophilic substitutions and condensation reactions makes it a valuable building block in agricultural chemistry. Recent research has focused on optimizing reaction conditions to improve yield and selectivity when using this compound as a starting material.

The synthesis of Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate involves multiple steps, including Friedel-Crafts acylation and esterification reactions. These methods have been refined over time to ensure high purity and efficiency in the production process. The use of catalysts such as aluminum chloride has been shown to significantly enhance the reaction rate while maintaining product quality.

From an environmental perspective, Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, suggesting that it can be safely integrated into industrial processes with proper waste management protocols.

In conclusion, Ethyl 4-(2,3-dichlorophenyl)-4-oxobutyrate (CAS No 71450-93-6) is a versatile compound with wide-ranging applications in organic synthesis and pharmacology. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to groundbreaking discoveries remains promising.